Cas no 1183755-41-0 (tert-butyl(2-methanesulfonylethyl)amine)

• Product Name: tert-butyl(2-methanesulfonylethyl)amine
• CAS No: 1183755-41-0
• MF: C₇H₁₇NO₂S
• MW: 179.280380964279
• CID: 4575889
• PubChem ID: 60147188
• Update Time: 2025-05-24

tert-butyl(2-methanesulfonylethyl)amine Chemical and Physical Properties

Names and Identifiers

• tert-butyl(2-methanesulfonylethyl)amine
• 2-Propanamine, 2-methyl-N-[2-(methylsulfonyl)ethyl]-

• Inchi： 1S/C7H17NO2S/c1-7(2,3)8-5-6-11(4,9)10/h8H,5-6H2,1-4H3
• InChI Key： FSEDFFWXKHUOFO-UHFFFAOYSA-N
• SMILES： CC(C)(NCCS(C)(=O)=O)C

Additional information on tert-butyl(2-methanesulfonylethyl)amine

Recent Advances in the Application of 1183755-41-0 and tert-butyl(2-methanesulfonylethyl)amine in Chemical Biology and Pharmaceutical Research

The compound 1183755-41-0 and its derivative tert-butyl(2-methanesulfonylethyl)amine have recently gained significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential applications in drug discovery, medicinal chemistry, and targeted therapy. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their structural properties, biological activities, and potential therapeutic applications.

Recent studies have demonstrated that 1183755-41-0 serves as a key intermediate in the synthesis of various bioactive molecules. Its unique chemical structure allows for versatile modifications, making it a valuable building block in medicinal chemistry. One of its notable derivatives, tert-butyl(2-methanesulfonylethyl)amine, has shown promising results in preclinical studies as a potential modulator of specific biological pathways. Researchers have reported its efficacy in targeting enzymes involved in inflammatory and oncogenic processes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the mechanism of action of tert-butyl(2-methanesulfonylethyl)amine in cancer cell lines. The compound exhibited selective inhibition of protein kinases involved in tumor proliferation, with IC50 values in the low micromolar range. Structural analysis revealed that the tert-butyl group and methanesulfonylethyl moiety play crucial roles in binding to the active site of the target enzymes, providing insights for further structure-activity relationship (SAR) studies.

Another significant development involves the use of 1183755-41-0 as a precursor in the synthesis of novel PROTACs (Proteolysis Targeting Chimeras). A recent Nature Chemical Biology publication described how researchers utilized this compound to develop bifunctional molecules capable of targeted protein degradation. The tert-butyl(2-methanesulfonylethyl)amine derivative was particularly effective in enhancing the cellular permeability and pharmacokinetic properties of these PROTAC molecules.

From a synthetic chemistry perspective, several innovative routes have been developed for the efficient production of 1183755-41-0 and its derivatives. A 2024 study in Organic Process Research & Development presented a scalable, green chemistry approach for the synthesis of tert-butyl(2-methanesulfonylethyl)amine, achieving high yields (85-90%) with minimal environmental impact. This advancement addresses previous challenges in large-scale production while maintaining the compound's high purity standards required for pharmaceutical applications.

Looking forward, the research community anticipates further exploration of these compounds in various therapeutic areas. Current investigations are focusing on their potential in neurodegenerative diseases, where preliminary data suggests neuroprotective effects. Additionally, the combination of 1183755-41-0 derivatives with emerging drug delivery technologies, such as nanoparticle formulations, represents an exciting direction for future research. As these studies progress, we expect to see more comprehensive data on the safety profile and clinical potential of these promising chemical entities.